Cas no 2171774-25-5 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid
• CAS No: 2171774-25-5
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 5893998
• PubChem ID: 165801219
• Update Time: 2025-07-27

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid
• 2171774-25-5
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2-difluoropropanoic acid
• EN300-1492628

• Inchi： 1S/C24H26F2N2O5/c1-2-3-12-20(21(29)27-14-24(25,26)22(30)31)28-23(32)33-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,2-3,12-14H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： QNHUCSIJNIYQSD-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(C(CCCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid (CAS No. 2171774-25-5)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid, identified by its CAS number 2171774-25-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety, an amino group, and a difluorinated propanoic acid backbone. The presence of these functional groups imparts unique chemical properties and biological activities, making it a promising candidate for further research and development in drug discovery.

The fluorene moiety, a tricyclic aromatic compound, is well-known for its stability and fluorescence properties. In pharmaceutical applications, fluorene derivatives are often employed as bioisosteres or as structural anchors to enhance the pharmacokinetic profiles of drug candidates. The methoxycarbonyl group in the molecule serves as an amide protecting group, which is commonly used in peptide synthesis and drug development to ensure stability during synthetic processes. The hexanamido part of the name indicates the presence of a hexyl chain linked to an amide group, which can influence the solubility and metabolic stability of the compound.

The difluoropropanoic acid moiety introduces fluorine atoms into the molecular structure. Fluorine substitution is a widely used strategy in medicinal chemistry to modulate metabolic pathways, improve binding affinity to biological targets, and enhance the overall efficacy of therapeutic agents. The dual fluorination at the 2,2-position of the propanoic acid chain further enhances the lipophilicity and metabolic resistance of the compound, making it an attractive scaffold for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have shown that compounds containing fluorene derivatives exhibit potential applications in anticancer therapy, due to their ability to interact with DNA and inhibit tumor growth. Additionally, the amide functionalities in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid suggest its potential as a precursor for peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as rapid degradation.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions, protection-deprotection strategies, and fluorination techniques. Each step must be carefully optimized to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, has improved the efficiency of producing complex molecules like this one. These advancements not only reduce production costs but also minimize waste generation, aligning with green chemistry principles.

In terms of biological evaluation, preliminary studies have indicated that 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid exhibits promising interactions with various biological targets. For instance, its structure suggests potential binding affinity to enzymes involved in inflammatory pathways or DNA repair mechanisms. Further investigation into its pharmacological properties is warranted to explore its therapeutic potential fully. Collaborative efforts between synthetic chemists and biochemists are essential to translate these chemical structures into viable drug candidates.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been utilized to predict how this compound might interact with proteins such as kinases or proteases. These simulations help identify key binding pockets and optimize the structure for better efficacy. Additionally, virtual screening techniques allow researchers to rapidly assess thousands of compounds against large databases of biological targets, accelerating the drug discovery process.

The regulatory landscape for novel pharmaceutical compounds also plays a crucial role in their development. Ensuring compliance with guidelines set by agencies such as the FDA and EMA is essential for bringing new drugs to market safely and effectively. This involves rigorous testing for toxicity, pharmacokinetics, and pharmacodynamics before clinical trials can begin. The complexity of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-difluoropropanoic acid necessitates thorough characterization at every stage of development.

Future directions in research may include exploring derivatives of this compound that exhibit enhanced biological activity or improved pharmacokinetic profiles. For example, modifications to the fluorene moiety or introduction of additional fluorine atoms could lead to novel analogs with distinct properties. Furthermore, investigating its potential as a prodrug—a precursor that releases active species in vivo—could open up new therapeutic avenues.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how researchers approach complex molecular problems. AI algorithms can analyze vast datasets to identify patterns that human experts might miss. This technology has been particularly useful in predicting how modifications to a molecule will affect its biological activity—a critical step in optimizing lead compounds like 3-2-(({(9H-fluoreninmoxycarbonyl}amino)hexanamido}-2'22-difluoropropanoic acid). As AI continues to evolve，its role in accelerating pharmaceutical development is likely to grow even more significant.

In conclusion,3 - 22 - ( ({ ( 9 H - f lu o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) h e x a n a m i d o - 22 - d if lu o r o p r o p a n o i c ac i d) ( C A S N O . 21 7 1 7 7 4 - 25 - 5 ) represents an exciting frontier in pharmaceutical chemistry。 Its unique structural features， coupled with recent advances in synthetic methodologies and computational biology， make it a compelling subject for further investigation。 As research continues，this compound holds promise for contributing significantly to next-generation therapeutics， particularly in areas such as oncology， inflammation， and neurodegenerative diseases。